2-((3-(2-chlorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[3-[(2-chlorophenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H20ClN3O3S2/c1-2-30-19-10-6-5-9-17(19)25-20(28)14-32-23-26-18-11-12-31-21(18)22(29)27(23)13-15-7-3-4-8-16(15)24/h3-12H,2,13-14H2,1H3,(H,25,28)
• InChI Key: CWRKCTAOIIUOHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4Cl)SC=C3
• Molecular Formula: C23H20ClN3O3S2
• Molecular Weight: 486.0 g/mol

Description

The compound “2-((3-(2-chlorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-ethoxyphenyl)acetamide” is a unique chemical with the linear formula C25H23ClN2O2S2. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds containing thieno[3,2-d]pyrimidin-2-yl motifs have been extensively investigated for their biological activities. For instance, the synthesis and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives demonstrated potent anticancer activity on several human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cells (Hafez & El-Gazzar, 2017). This suggests that derivatives of thieno[3,2-d]pyrimidin-2-yl, similar to the compound , could be explored for antitumor properties.

Antimicrobial Applications

Another study involved the synthesis and antimicrobial activity evaluation of pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from 2-chloro-6-ethoxy-4-acetylpyridine. These compounds exhibited significant antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012). This indicates the potential of thieno[3,2-d]pyrimidin-2-yl derivatives in developing new antimicrobial agents.

Anti-inflammatory and Analgesic Properties

The synthesis and evaluation of some pyrimidine derivatives for their anti-inflammatory and analgesic activities have also been reported. Certain compounds in this class showed promising anti-inflammatory and analgesic activities at specific dosages, highlighting the therapeutic potential of pyrimidine derivatives in pain and inflammation management (Sondhi et al., 2009).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Mechanism of Action

Target of Action

The primary target of this compound is EZH2 (Enhancer of Zeste Homolog 2) . EZH2 is a histone-lysine N-methyltransferase enzyme, which participates in histone methylation and gene silencing. It plays a crucial role in various biological processes such as cell proliferation, stem cell differentiation, and early embryogenesis .

Mode of Action

The compound acts as an inhibitor of EZH2 . By binding to the EZH2 enzyme, it prevents the methylation of histones, thereby disrupting gene silencing. This can lead to the reactivation of genes that were previously silenced, potentially reversing the effects of diseases associated with abnormal EZH2 activity .

Biochemical Pathways

The inhibition of EZH2 affects the histone methylation pathways . Specifically, it disrupts the trimethylation of histone H3 at lysine 27 (H3K27me3), a mark associated with gene repression. This disruption can lead to changes in gene expression patterns, affecting cellular functions such as cell growth and differentiation .

Pharmacokinetics

They are metabolized by various enzymes in the liver and excreted through the kidneys .

Result of Action

The compound has shown promising antitumor activity against various cancer cell lines, including SU-DHL-6, WSU-DLCL-2, and K562 cells . It can significantly affect lymphoma cell morphology, induce apoptosis in a concentration-dependent manner, and inhibit cell migration .